N-methyl-2-(2-oxo-1,3-oxazolidin-3-yl)-N-[2-(trifluoromethyl)benzyl]acetamide

• IUPAC Name: N-methyl-2-(2-oxo-1,3-oxazolidin-3-yl)-N-[[2-(trifluoromethyl)phenyl]methyl]acetamide
• InChI: InChI=1S/C14H15F3N2O3/c1-18(12(20)9-19-6-7-22-13(19)21)8-10-4-2-3-5-11(10)14(15,16)17/h2-5H,6-9H2,1H3
• InChI Key: FXNBRQVKQBTUFM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1C(F)(F)F)C(=O)CN2CCOC2=O
• Molecular Formula: C14H15F3N2O3
• Molecular Weight: 316.28 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-methyl-2-(2-oxo-1,3-oxazolidin-3-yl)-N-[2-(trifluoromethyl)benzyl]acetamide involves amination and cyclization processes. In one study, intermediates such as glycidylacetamide were prepared using epichlorohydrin in the presence of protective agents like benzaldehyde. Subsequent reactions with N-substituted ethyl carbamate and catalysts yielded the desired acetamides with a total yield of 50% (Yang Chao, 2008).

Molecular Structure Analysis

The molecular structure of related oxazolidinone compounds has been explored through methods like NMR and IR spectroscopy. For instance, dynamic NMR properties were studied for products synthesized using optically pure oxazolidinones, revealing interesting insights into their methylene protons adjacent to the azomethine group (H. Samimi et al., 2010).

Chemical Reactions and Properties

Chemical reactions involving oxazolidinone derivatives can lead to the formation of various products, depending on the reactants and conditions. For example, reactions with aromatic aldehydes in the presence of sodium ethanolate can yield benzylidene derivatives with good yields, indicating the versatility of these compounds in chemical synthesis (Mukesh C. Patel & D. Dhameliya, 2010).